Cas no 1160556-10-4 (3-(2-hydroxy-5-methylphenyl)prop-2-enal)

• Product Name: 3-(2-hydroxy-5-methylphenyl)prop-2-enal
• CAS No: 1160556-10-4
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 6332513
• PubChem ID: 102584580
• Update Time: 2025-11-01

3-(2-hydroxy-5-methylphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxy-5-methylphenyl)prop-2-enal
• 1160556-10-4
• EN300-1857835

• Inchi： 1S/C10H10O2/c1-8-4-5-10(12)9(7-8)3-2-6-11/h2-7,12H,1H3/b3-2+
• InChI Key： AHNYVIGALXXVGC-NSCUHMNNSA-N
• SMILES： OC1C=CC(C)=CC=1/C=C/C=O

Computed Properties

• Exact Mass: 162.068079557g/mol
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2-hydroxy-5-methylphenyl)prop-2-enal

Introduction to 3-(2-hydroxy-5-methylphenyl)prop-2-enal (CAS No. 1160556-10-4)

3-(2-hydroxy-5-methylphenyl)prop-2-enal, identified by the CAS number 1160556-10-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring an aldehyde functional group and a phenolic moiety, exhibits unique structural and chemical properties that make it a promising candidate for various applications, particularly in drug discovery and synthetic chemistry.

The molecular structure of 3-(2-hydroxy-5-methylphenyl)prop-2-enal consists of a prop-2-enal backbone connected to a benzene ring substituted with a hydroxyl group at the 2-position and a methyl group at the 5-position. This arrangement imparts distinct reactivity and functionality, making it a versatile intermediate in organic synthesis. The presence of both an aldehyde and a hydroxyl group allows for diverse chemical transformations, including condensation reactions, oxidation, and reduction processes, which are crucial in the development of novel bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(2-hydroxy-5-methylphenyl)prop-2-enal. Its structural features suggest that it may interact with biological targets in ways that could be beneficial for therapeutic applications. For instance, the phenolic hydroxyl group can participate in hydrogen bonding interactions with biomolecules, while the aldehyde group can serve as a site for further derivatization to enhance binding affinity or metabolic stability.

One of the most compelling aspects of 3-(2-hydroxy-5-methylphenyl)prop-2-enal is its potential role as a building block in medicinal chemistry. Researchers have utilized similar compounds in the design of inhibitors targeting enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase. The electron-withdrawing nature of the aldehyde group can facilitate Michael addition reactions, allowing for the construction of more complex scaffolds with improved pharmacokinetic properties.

Recent studies have also highlighted the importance of 3-(2-hydroxy-5-methylphenyl)prop-2-enal in natural product synthesis. Its structural motif is reminiscent of several bioactive compounds isolated from plants and microorganisms, which have demonstrated significant biological activity. By leveraging this compound as a precursor, chemists can explore novel synthetic routes to discover next-generation therapeutics with enhanced efficacy and reduced side effects.

The synthesis of 3-(2-hydroxy-5-methylphenyl)prop-2-enal typically involves multi-step organic reactions starting from readily available aromatic precursors. Common synthetic strategies include Friedel-Crafts acylation followed by reduction and functional group interconversion. Advances in catalytic methods have further streamlined these processes, enabling higher yields and purities suitable for pharmaceutical applications. The development of greener synthetic routes, such as photochemical catalysis or biocatalysis, has also been explored to minimize environmental impact while maintaining efficiency.

In conclusion, 3-(2-hydroxy-5-methylphenyl)prop-2-enal (CAS No. 1160556-10-4) represents a fascinating compound with broad utility in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it an invaluable tool for chemists seeking to develop novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic methodologies, the importance of this compound is expected to grow further, solidifying its role as a cornerstone in modern medicinal chemistry.